Cas no 1005585-68-1 (N-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine, Mixture of isomers)

N-1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine is a chemical compound supplied as a mixture of isomers, offering versatility in synthetic applications. Its pyrazole-based structure, featuring an ethylidenehydroxylamine moiety, makes it a valuable intermediate in organic synthesis, particularly for the development of heterocyclic compounds. The presence of multiple isomers enhances its reactivity profile, allowing for selective functionalization in diverse reaction conditions. This compound is suitable for use in pharmaceutical and agrochemical research, where precise molecular modifications are often required. Its stability under standard handling conditions ensures reliable performance in laboratory settings. The mixture's isomer composition is carefully controlled to maintain consistency in research and industrial applications.

N-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine, Mixture of isomers structure

1005585-68-1 structure

Product Name:N-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine, Mixture of isomers

CAS No:1005585-68-1

MF:C₈H₁₃N₃O

MW:167.208321332932

MDL:MFCD04967215

CID:3058213

PubChem ID:9693422

Update Time:2025-05-27

N-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

- (1E)-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-N-hydroxyethanimine
- AKOS B015959
- ART-CHEM-BB B015959
- 1-(1-ETHYL-5-METHYL-1 H-PYRAZOL-4-YL)-ETHANONE OXIME
- N-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine, Mixture of isomers
- STK313112
- (NE)-N-[1-(1-ethyl-5-methylpyrazol-4-yl)ethylidene]hydroxylamine
- 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)ethanone oxime
- AKOS000305973
- 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-ethanone oxime
- 1005585-68-1
- 1-(1-ethyl-5-methylpyrazol-4-yl)-1-(hydroxyimino)ethane
- (1E)-1-(1-ETHYL-5-METHYL-1H-PYRAZOL-4-YL)ETHANONE OXIME
- 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)ethanoneoxime
- BBL039178
- 1-(1-ethyl-5-methyl-1h-pyrazol-4-yl)-ethanoneoxime
- EN300-228927
- MDL： MFCD04967215
- Inchi： 1S/C8H13N3O/c1-4-11-7(3)8(5-9-11)6(2)10-12/h5,12H,4H2,1-3H3/b10-6+
- InChI Key： YZFRGZKVYQWTDW-UXBLZVDNSA-N
- SMILES： O/N=C(\C)/C1C=NN(CC)C=1C

Computed Properties

Exact Mass: 167.105862047Da
Monoisotopic Mass: 167.105862047Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 50.4Å²

N-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethylidenehydroxylamine, Mixture of isomers Pricemore >>

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Fluorochem	025994-1g	1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-ethanoneoxime	1005585-68-1		1g	￡287.00	2022-03-01
Fluorochem	025994-250mg	1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-ethanoneoxime	1005585-68-1		250mg	￡144.00	2022-03-01
Fluorochem	025994-5g	1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-ethanoneoxime	1005585-68-1		5g	￡782.00	2022-03-01
Enamine	EN300-228927-0.05g	N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine	1005585-68-1	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-228927-0.1g	N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine	1005585-68-1	95%	0.1g	$105.0	2024-06-20
Enamine	EN300-228927-0.25g	N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine	1005585-68-1	95%	0.25g	$149.0	2024-06-20
Enamine	EN300-228927-0.5g	N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine	1005585-68-1	95%	0.5g	$284.0	2024-06-20
Enamine	EN300-228927-1.0g	N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine	1005585-68-1	95%	1.0g	$385.0	2024-06-20
Enamine	EN300-228927-2.5g	N-[1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethylidene]hydroxylamine	1005585-68-1	95%	2.5g	$754.0	2024-06-20
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